Cas no 1553325-01-1 (2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol)

• Product Name: 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• CAS No: 1553325-01-1
• MF: C₈H₆F₃NO₄
• MW: 237.132752895355
• CID: 6542689
• PubChem ID: 112720701
• Update Time: 2025-11-02

2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol
• EN300-1974724
• 1553325-01-1

• Inchi： 1S/C8H6F3NO4/c9-8(10,11)7(14)4-1-2-6(13)5(3-4)12(15)16/h1-3,7,13-14H
• InChI Key： DNIKKQNPVXPCHL-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=C(C=1)[N+](=O)[O-])O)O)(F)F

Computed Properties

• Exact Mass: 237.02489216g/mol
• Monoisotopic Mass: 237.02489216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Nitrophenols

Additional information on 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol

Comprehensive Analysis of 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 1553325-01-1)

2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol (CAS No. 1553325-01-1) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This nitro-phenol derivative features a trifluoro-hydroxyethyl substituent, which contributes to its distinct chemical behavior. Researchers and industry professionals are increasingly interested in this compound for its potential use in pharmaceutical intermediates, agrochemical formulations, and material science applications.

The molecular structure of 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol combines several functional groups that make it particularly interesting for synthetic chemistry. The presence of both nitro and hydroxy groups on the aromatic ring, along with the trifluoromethyl moiety, creates a molecule with unique electronic properties. This combination is frequently searched by chemists looking for fluorinated phenol derivatives or nitro-aromatic compounds with specific reactivity patterns. Recent studies have shown that such structural features can influence the compound's solubility, stability, and biological activity.

In the context of current research trends, CAS No. 1553325-01-1 has become particularly relevant to scientists investigating green chemistry approaches. The compound's potential as a building block for more sustainable chemical processes aligns with the growing demand for eco-friendly synthetic routes. Many researchers are exploring how the trifluoro-hydroxyethyl group might contribute to reduced environmental impact in various applications, making this compound a subject of numerous patent applications and academic papers.

The synthesis of 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol typically involves multi-step organic reactions that carefully control the introduction of each functional group. Modern process optimization techniques are being applied to improve yields and reduce byproducts, addressing common search queries about efficient synthesis methods for complex aromatic compounds. Analytical characterization of this substance often employs advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis, which are frequently searched topics in relation to compound verification.

From a commercial perspective, 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol has seen growing demand in specialty chemical markets. Suppliers and manufacturers are increasingly listing this compound in their catalogs, responding to the rise in custom synthesis requests. The compound's CAS registry number 1553325-01-1 serves as a crucial identifier for procurement specialists and regulatory compliance officers who need precise substance identification in global trade.

Recent advancements in computational chemistry have enabled better prediction of this compound's properties and reactivity, addressing another common area of scientific inquiry. Molecular modeling studies of nitro-aromatics with fluorinated side chains have provided valuable insights that help researchers design more effective derivatives. These computational approaches complement experimental work and are part of the growing trend toward data-driven chemical research.

Quality control aspects of 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol production are another area receiving significant attention. Analytical method development for this compound addresses frequent search terms related to compound purity standards and impurity profiling. The pharmaceutical industry's stringent requirements have driven improvements in characterization techniques for such multi-functional aromatic compounds.

Storage and handling recommendations for CAS No. 1553325-01-1 follow standard protocols for nitro-aromatic compounds, with particular attention to stability under various environmental conditions. These practical considerations are often searched by laboratory personnel and process chemists working with similar substances. Proper material safety practices remain paramount when handling this class of compounds in research and industrial settings.

The patent landscape surrounding 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol reveals growing intellectual property activity, particularly in applications involving specialty materials and functional intermediates. This reflects broader industry trends toward developing novel compounds with tailored properties. Legal professionals and R&D managers frequently search for information about chemical patentability and composition of matter claims related to such substances.

Future research directions for 2-nitro-4-(2,2,2-trifluoro-1-hydroxyethyl)phenol may explore its potential in emerging fields like molecular electronics or advanced material science. The compound's unique combination of electron-withdrawing and donating groups makes it an interesting candidate for these cutting-edge applications. These possibilities align with current search trends focusing on next-generation functional materials and smart chemical systems.